Cyclohexanebutanoic acid, lithium salt
Overview
Description
Cyclohexanebutanoic acid, lithium salt, also known as LiCHB, is a chemical compound that has gained significant attention in the field of scientific research. It is a white crystalline powder that is soluble in water and organic solvents. This compound has been studied extensively due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Structures of Novel Chiral Lithium Amidinates : This study outlines the synthesis of four lithium salts derived from (1R,2R)-1,2-diaminocyclohexane, which exhibit notable features in crystallographic studies and comparison with β-diketiminates (Jianfeng Li et al., 2002).
Extraction and Recovery Techniques
- Liquid–Liquid Extraction of Lithium Ions : The extraction of lithium ions from aqueous solutions into cyclohexane containing di-(2-ethylhexyl)phosphoric acid through slug flow in glass and polytetrafluoroethylene tubes is explored, indicating a higher initial mass transfer coefficient and increased extraction rate (A. Muto et al., 2017).
Electrochemical Applications
- New Sulfone Electrolytes for Rechargeable Lithium Batteries : Cyclohexane-containing sulfones are synthesized and characterized as solvents for rechargeable lithium batteries, showing high electrochemical windows but lower conductivities (Xiao‐Guang Sun & C. Angell, 2004).
Lithium Recovery from Brines
- Extraction of Lithium from Salt Lake Brine : Studies on lithium recovery from salt lake brine with high magnesium/lithium concentration ratios using various extraction mechanisms, demonstrating effective lithium extraction strategies (Wei Xiang et al., 2016).
Catalysis and Chemical Reactions
- Isomeric Ionic Lithium Isonicotinate Networks : This research delves into the reaction between LiOH and isonicotinic acid, leading to various solvated forms of a simple ionic lithium salt, highlighting the plasticity of the Li(+)inic(-) framework and its applications in single-crystal-to-single-crystal transformations (B. Abrahams et al., 2014).
Lithium Metal Batteries
- Molecular Design for Electrolyte Solvents in Lithium Metal Batteries : A study exploring the design of electrolytes that enable anode-free Li metal batteries, focusing on the incorporation of –CF2– units yielding fluorinated solvents paired with lithium salts, showing excellent compatibility with high-voltage cathodes and stable cycling performances (Zhiao Yu et al., 2020).
properties
IUPAC Name |
lithium;4-cyclohexylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2.Li/c11-10(12)8-4-7-9-5-2-1-3-6-9;/h9H,1-8H2,(H,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URLCIQQRJXWBIF-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1CCC(CC1)CCCC(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17LiO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
4441-63-8 (Parent) |
Source
|
| Record name | Cyclohexanebutanoic acid, lithium salt (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062638000 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7069601 |
Source
|
| Record name | Cyclohexanebutanoic acid, lithium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7069601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62638-00-0 |
Source
|
| Record name | Cyclohexanebutanoic acid, lithium salt (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062638000 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexanebutanoic acid, lithium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cyclohexanebutanoic acid, lithium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7069601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium 4-cyclohexylbutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.858 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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